Cas no 2121018-60-6 (5-Amino-2-(ethyl carboxy)pentanoic acid)

• Product Name: 5-Amino-2-(ethyl carboxy)pentanoic acid
• CAS No: 2121018-60-6
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5638767
• PubChem ID: 165897392
• Update Time: 2023-09-10

5-Amino-2-(ethyl carboxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2121018-60-6
• 5-amino-2-(ethyl carboxy)pentanoic acid
• EN300-27782790
• 5-Amino-2-(ethyl carboxy)pentanoic acid

• Inchi： 1S/C8H15NO4/c1-2-13-8(12)6(7(10)11)4-3-5-9/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： FLCHNXOKASSOPY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)O)CCCN)=O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 89.6Ų